Cas no 209480-63-7 (SB 258585)

SB 258585 structure

Product Name:SB 258585

CAS No:209480-63-7

MF:C₁₈H₂₃ClIN₃O₃S

MW:523.815994501114

CID:254155

PubChem ID:53429667

Update Time:2025-04-19

SB 258585 Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,4-iodo-N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-
- 4-IODO-N-[4-METHOXY-3-(4-METHYL-1-PIPERAZINYL)PHENYL]BENZENESULFONAMIDE HYDROCHLORIDE
- 4-iodo-N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]benzenesulfonamide,hydrochloride
- SB 258585 HYDROCHLORIDE
- CTK8E8912
- 209480-63-7
- 4-iodo-N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]benzenesulfonamide;hydrochloride
- HY-103141
- CS-0024600
- SB-258585 (hydrochloride)
- J-013734
- SR-01000597784-1
- SR-01000597784
- 4-Iodo-N-(4-methoxy-3-(4-methylpiperazin-1-yl)phenyl)benzenesulfonamide hydrochloride
- AKOS024456879
- 4-Iodo-N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamidehydrochloride
- 1216468-02-8
- HY-122612
- GTPL3232
- Benzenesulfonamide, 4-iodo-N-(4-methoxy-3-(4-methyl-1-piperazinyl)phenyl)-
- I(125)-SB-258585
- 4-Iodo-N-(4-methoxy-3-(4-methyl-piperazin-1-yl)-phenyl)-benzenesulphonamide
- CS-0087498
- 4-iodo-N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]benzenesulfonamide
- Q855518
- SCHEMBL678180
- SB258585
- 4-iodo-N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]benzenesulfonamide
- SB-258585
- BDBM86428
- CHEMBL60264
- 4-Iodo-N-(4-methoxy-3-(4-methylpiperazin-1-yl)phenyl)benzenesulfonamide
- UNII-54BP69J53F
- 54BP69J53F
- SB258585 Hydrochloride
- CHEBI:93418
- Benzenesulfonamide, 4-iodo-N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-
- SB 258585
- 4-iodo-N-(4-methoxy-3-(4-methylpiperazin-1-yl)phenyl)benzene-1-sulfonamide
- NCGC00025328-02
- Tocris-1961
- NCGC00025328-01
- DTXSID801026944
- SB-258,585
- 4-iodo-N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]benzene-1-sulfonamide
- BRD-K80639402-003-01-1
- BRD-K80639402-003-02-9
- Inchi： 1S/C18H22IN3O3S.ClH/c1-21-9-11-22(12-10-21)17-13-15(5-8-18(17)25-2)20-26(23,24)16-6-3-14(19)4-7-16;/h3-8,13,20H,9-12H2,1-2H3;1H
- InChI Key： BFGOZFXMAJBFGI-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)S(NC1=CC=C(C(=C1)N1CCN(C)CC1)OC)(=O)=O.Cl

Computed Properties

Exact Mass: 523.01900
Monoisotopic Mass: 523.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 540
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.3A^2
XLogP3: 3

Experimental Properties

Boiling Point: 597.9°C at 760 mmHg
Flash Point: 315.4°C
PSA: 70.26000
LogP: 4.81110

SB 258585 Security Information

WGK Germany：3
Hazard Category Code： 36/37/38-42/43
Safety Instruction： S26-S45-S36-S37
Hazardous Material Identification：
Storage Condition：2-8°C

SB 258585 Pricemore >>

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